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Compound of Interest

Compound Name: protein kinase inhibitor H89

Cat. No.: B1662168 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals encountering solubility challenges with H89 in aqueous solutions.

The information is presented in a question-and-answer format to directly address common

issues.

Frequently Asked Questions (FAQs)
Q1: What is H89 and why is its solubility in aqueous solutions a concern?

H89 is a potent and selective inhibitor of protein kinase A (PKA).[1] It is widely used in cell

biology and pharmacology research to study signaling pathways regulated by PKA. H89 is a

lipophilic molecule, and its free base form is poorly soluble in water. The dihydrochloride salt of

H89 is more commonly used due to its improved aqueous solubility. However, even the salt

form can precipitate out of solution when diluted into aqueous buffers, especially at neutral or

alkaline pH, which can lead to inaccurate experimental results.

Q2: What is the difference in solubility between H89 free base and H89 dihydrochloride?

H89 is a weak base.[2] Generally, the salt form of a weakly basic drug, such as H89

dihydrochloride, is more soluble in aqueous solutions than its free base form.[3] This is

because the salt is already ionized, allowing for more favorable interactions with polar water

molecules. The free base form has limited aqueous solubility and often requires organic

solvents for dissolution.
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Q3: In which solvents is H89 dihydrochloride soluble?

H89 dihydrochloride is highly soluble in dimethyl sulfoxide (DMSO).[1][4][5] It also shows some

solubility in water, though the exact concentration can vary between suppliers and may require

heating or sonication to fully dissolve.[1] Its solubility in ethanol is limited.[5] For cell culture

experiments, it is common practice to prepare a concentrated stock solution in DMSO.

Quantitative Solubility Data
The following table summarizes the reported solubility of H89 dihydrochloride in various

solvents. Please note that these values can vary slightly between different batches and

suppliers.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source(s)

DMSO 25 - 200 ~48 - 385 [4][5][6]

Water 5 - 25 ~9.6 - 48 [1][4]

DMF 30 ~57.8 [6]

DMF:PBS (pH 7.2)

(1:1)
0.5 ~0.96 [6]

Ethanol 0.15 - 2 ~0.29 - 3.85 [5][6]

Troubleshooting Guide
Problem: My H89 solution precipitates after dilution in an aqueous buffer (e.g., PBS, cell culture

medium).

Cause: This is a common issue and is often due to the limited solubility of H89 at the final pH

of the aqueous solution. When a concentrated DMSO stock of H89 dihydrochloride is diluted

into a buffer with a pH close to or above its pKa, the equilibrium can shift towards the less

soluble free base form, leading to precipitation.
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Decrease the final concentration: The most straightforward solution is to lower the final

working concentration of H89 in your experiment.

Maintain a low pH: If your experimental conditions allow, using a slightly acidic buffer can

help maintain H89 in its more soluble protonated form.

Use a co-solvent: For in vivo studies or other applications where DMSO might be

problematic, the use of co-solvents like PEG400, propylene glycol, or Tween 80 can help

improve solubility.[7][8][9] It is crucial to perform vehicle controls to ensure the co-solvent

does not affect the experimental outcome.

Prepare fresh dilutions: Prepare the final aqueous dilution of H89 immediately before use

to minimize the time for precipitation to occur.

Stepwise dilution: Instead of a single large dilution, try diluting the DMSO stock in a

stepwise manner, gradually increasing the proportion of the aqueous buffer.

Experimental Protocols
Protocol 1: Preparation of a Concentrated H89
Dihydrochloride Stock Solution in DMSO

Materials:

H89 dihydrochloride powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Equilibrate the H89 dihydrochloride vial to room temperature before opening to prevent

moisture condensation.

2. Weigh the desired amount of H89 dihydrochloride powder in a sterile tube.
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3. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM or 20 mM).[5]

4. Vortex or sonicate the solution until the H89 is completely dissolved. Gentle warming may

also aid dissolution.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C, protected from light.

Protocol 2: Preparation of a Working Solution for Cell
Culture Experiments

Materials:

Concentrated H89 dihydrochloride stock solution in DMSO

Pre-warmed cell culture medium

Sterile tubes

Procedure:

1. Thaw an aliquot of the H89 DMSO stock solution at room temperature.

2. Calculate the volume of the stock solution needed to achieve the desired final

concentration in your cell culture medium. The final DMSO concentration should typically

be kept below 0.5% to avoid solvent toxicity to the cells.

3. Add the calculated volume of the H89 stock solution directly to the pre-warmed cell culture

medium.

4. Mix immediately and thoroughly by gentle pipetting or swirling.

5. Use the freshly prepared working solution immediately for your experiment.
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Caption: Canonical PKA signaling pathway and the inhibitory action of H89.
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Caption: Troubleshooting workflow for H89 precipitation in aqueous solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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